Cas no 94006-08-3 (Propanedioic acid,[[1-(2-ethoxy-2-oxoethyl)-3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl]methyl](2-methylpropyl)-,dimethyl ester (9CI))

• Product name: Propanedioic acid,[[1-(2-ethoxy-2-oxoethyl)-3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl]methyl](2-methylpropyl)-,dimethyl ester (9CI)
• CAS No: 94006-08-3
• MF: C₂₅H₃₇NO₈
• MW: 479.563188314438
• CID: 808932
• PubChem ID: 44151280

Propanedioic acid,[[1-(2-ethoxy-2-oxoethyl)-3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl]methyl](2-methylpropyl)-,dimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,[[1-(2-ethoxy-2-oxoethyl)-3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl]methyl](2-methylpropyl)-,dimethyl ester (9CI)
• dimethyl [[1-(2-ethoxy-2-oxoethyl)-3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolyl]methyl](2-methylpropyl)malonate
• dimethyl 2-[[1-(2-ethoxy-2-oxoethyl)-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl]methyl]-2-(2-methylpropyl)propanedioate
• Dimethyl ((1-(2-ethoxy-2-oxoethyl)-3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolyl)methyl)(2-methylpropyl)malonate
• NS00062611
• 94006-08-3
• Dimethyl[[1-(2-ethoxy-2-oxoethyl)-3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolyl]methyl](2-methylpropyl)malonate
• Dimethyl 2-((1-(2-ethoxy-2-oxoethyl)-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)methyl)-2-isobutylmalonate
• DTXSID10916704
• SCHEMBL9938993
• Dimethyl {[1-(2-ethoxy-2-oxoethyl)-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl]methyl}(2-methylpropyl)propanedioate
• EINECS 301-344-7

• Inchi： InChI=1S/C25H37NO8/c1-8-34-22(27)13-19-18-12-21(31-5)20(30-4)11-17(18)9-10-26(19)15-25(14-16(2)3,23(28)32-6)24(29)33-7/h11-12,16,19H,8-10,13-15H2,1-7H3
• InChI Key： WTGSJCREXITWMD-UHFFFAOYSA-N
• SMILES： CCOC(=O)CC1C2=CC(=C(C=C2CCN1CC(CC(C)C)(C(=O)OC)C(=O)OC)OC)OC

Computed Properties

• Exact Mass: 479.25191714g/mol
• Monoisotopic Mass: 479.25191714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų
• XLogP3: 3.4